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Compound of Interest

Compound Name: Pinacryptol yellow

Cat. No.: B1311117 Get Quote

Pinacryptol Yellow: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pinacryptol Yellow, also known by its IUPAC name 6-ethoxy-1-methyl-2-[(E)-2-(3-

nitrophenyl)ethenyl]quinolinium methyl sulfate, is a synthetic dye with applications in

photography and as a pH indicator.[1] This technical guide provides a detailed overview of its

chemical properties, structure, and available experimental data.

Chemical Structure and Properties
Pinacryptol Yellow is a quinolinium derivative characterized by a styryl substituent bearing a

nitro group. The positive charge on the quinolinium nitrogen is balanced by a methyl sulfate

counter-ion.

Chemical Structure
Caption: Chemical structure of Pinacryptol Yellow.
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A summary of the key physicochemical properties of Pinacryptol Yellow is presented in the

table below.

Property Value Reference

IUPAC Name

6-ethoxy-1-methyl-2-[(E)-2-(3-

nitrophenyl)ethenyl]quinolinium

methyl sulfate

[1]

Synonyms

Pinakryptol yellow, 6-Ethoxy-1-

methyl-2-(3-

nitrostyryl)quinolinium methyl

sulfate

[1]

CAS Number 25910-85-4 [1][2]

Chemical Formula C₂₁H₂₂N₂O₇S [2]

Molecular Weight 446.47 g/mol [2]

Appearance
Light yellow to amber to dark

green powder/crystal

Melting Point 260-262 °C [2][3]

Boiling Point
Data not available (likely

decomposes)

Solubility

Soluble in water.[1]

Quantitative data not available.

Solubility in ethanol and

DMSO not found.

Absorption Maximum (λmax) 302 nm (in Methanol)

pH Indicator Properties

Known to be a pH indicator,

but specific transition range

and pKa are not available.[1]
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Detailed experimental protocols for the synthesis and spectroscopic analysis of Pinacryptol
Yellow are not readily available in the reviewed literature. However, general procedures for

related analytical techniques are outlined below.

Synthesis
A specific, detailed protocol for the synthesis of 6-ethoxy-1-methyl-2-[(E)-2-(3-

nitrophenyl)ethenyl]quinolinium methyl sulfate was not found in the surveyed literature. The

synthesis would likely involve the condensation of a substituted quinaldine with a substituted

benzaldehyde, followed by quaternization of the quinoline nitrogen.

Spectroscopic Analysis
UV-Visible (UV-Vis) Spectroscopy

A standard protocol for obtaining the UV-Vis spectrum of a compound like Pinacryptol Yellow
would involve the following steps:

Sample Preparation: Prepare a dilute solution of Pinacryptol Yellow in a suitable solvent

(e.g., methanol, as previously reported). The concentration should be adjusted to yield an

absorbance reading within the linear range of the spectrophotometer (typically between 0.1

and 1.0).

Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank.

Sample Measurement: Fill a matched cuvette with the sample solution.

Data Acquisition: Scan the sample across the appropriate UV-Vis wavelength range to

identify the wavelength of maximum absorbance (λmax).

Nuclear Magnetic Resonance (NMR) Spectroscopy

A general procedure for preparing a sample of Pinacryptol Yellow for ¹H NMR analysis is as

follows:

Sample Preparation: Dissolve approximately 5-25 mg of the compound in a deuterated

solvent (e.g., DMSO-d₆, CDCl₃).
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Filtration: Filter the solution through a glass wool plug into a clean, dry NMR tube to remove

any particulate matter.

Data Acquisition: Acquire the ¹H NMR spectrum on a suitable NMR spectrometer.

Signaling Pathways and Biological Activity
No information regarding the involvement of Pinacryptol Yellow in any biological signaling

pathways was found. Its primary applications are in non-biological contexts.

Conclusion
Pinacryptol Yellow is a well-characterized synthetic dye with established chemical and

physical properties. While its use as a photographic chemical and pH indicator is known,

specific quantitative data on its solubility and pH indicator range are not widely reported.

Similarly, detailed, publicly available protocols for its synthesis and specific spectroscopic

analysis are lacking. This guide provides a comprehensive summary of the currently available

technical information on Pinacryptol Yellow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

